Cas no 1220248-50-9 (15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol)

15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol structure
1220248-50-9 structure
Product Name:15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol
CAS No:1220248-50-9
MF:C28H40O2
MW:408.616008758545
CID:2040744
PubChem ID:46232683
Update Time:2025-04-21

15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol Chemical and Physical Properties

Names and Identifiers

    • 15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol
    • ganodermaside B
    • 1220248-50-9
    • (9R,10R,13R,15R,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-15-hydroxy-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta(a)phenanthren-3-one
    • (9R,10R,13R,15R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-15-hydroxy-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
    • CHEBI:201065
    • Inchi: 1S/C28H40O2/c1-17(2)18(3)7-8-19(4)24-16-25(30)26-22-10-9-20-15-21(29)11-13-27(20,5)23(22)12-14-28(24,26)6/h7-10,15,17-19,23-25,30H,11-14,16H2,1-6H3
    • InChI Key: MMVSNLKSAHIETF-UHFFFAOYSA-N
    • SMILES: CC(C(C=CC(C1C2(C(=C3C(CC2)C2(C(=CC(CC2)=O)C=C3)C)C(O)C1)C)C)C)C

Computed Properties

  • Exact Mass: 408.302830514Da
  • Monoisotopic Mass: 408.302830514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 37.3Ų
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